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Compound of Interest

Compound Name: Cerium stearate

Cat. No.: B159660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cerium stearate, a metal-organic

compound with diverse existing and potential applications. This document details its various

names and identifiers, delves into its synthesis and characterization, and explores its relevance

in the pharmaceutical sciences.

Cerium Stearate: Synonyms and Alternative Names
Cerium stearate is known by a variety of names in scientific literature and commercial

contexts. A clear understanding of these synonyms is crucial for effective literature review and

material sourcing.
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Synonym/Alternative Name Context/Description

Cerium(III) Stearate
The most common chemical name, specifying

the +3 oxidation state of the cerium ion.[1][2]

Cerous Stearate
An older, common name also indicating the +3

oxidation state of cerium.

Cerium Tristearate

This name highlights that there are three

stearate ligands associated with each cerium

ion.[2]

Cerium(3+) Octadecanoate

A systematic name based on IUPAC

nomenclature, where octadecanoate is the

formal name for the stearate anion.[1]

Stearic Acid, Cerium Salt
A descriptive name indicating it is a salt formed

from stearic acid and cerium.[1]

Octadecanoic Acid, Cerium Salt
Another systematic name using the IUPAC term

for stearic acid.[1]

Chemical Identifiers:

Identifier Value

CAS Number
14536-00-6, 10119-53-6 (for Cerium(III)

stearate)[1]

7459-41-8 (for Cerium(IV) stearate)[1]

Molecular Formula C₅₄H₁₀₅CeO₆[1][3]

Molecular Weight 990.54 g/mol [1]

IUPAC Name cerium(3+);octadecanoate[1]

Synthesis of Cerium Stearate
Cerium stearate is primarily synthesized through two main routes: solid-state reaction and

aqueous precipitation.[2][3]
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Solid-State Reaction
This method involves the direct reaction of cerium oxide with stearic acid at elevated

temperatures.

Protocol Overview:

Reactants: Cerium oxide (CeO₂) and stearic acid ((C₁₇H₃₅COOH)).

Conditions: The reaction is typically carried out in an inert atmosphere to prevent oxidation.

[3] The temperature is maintained between 100 and 200 °C.[2][3]

Mechanism: The acidic protons of the stearic acid react with the cerium oxide to form cerium
stearate and water.

Aqueous Precipitation
This method involves the reaction of a soluble cerium salt with a soluble stearate salt in an

aqueous solution.

Protocol Overview:

Reactants: A soluble cerium salt, such as cerium nitrate (Ce(NO₃)₃), and a soluble stearate

salt, like potassium stearate (C₁₇H₃₅COOK).[2]

Procedure: Aqueous solutions of the reactants are mixed, leading to the precipitation of the

insoluble cerium stearate. The precipitate is then collected by filtration, washed to remove

impurities, and dried.

Characterization of Cerium Stearate
A variety of analytical techniques are employed to confirm the identity and purity of synthesized

cerium stearate and to characterize its physical and chemical properties.

Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR spectroscopy is a powerful tool for confirming the formation of the metal soap by

identifying the coordination of the carboxylate group to the cerium ion.
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Experimental Protocol:

Sample Preparation: A small amount of the cerium stearate powder is typically mixed with

potassium bromide (KBr) and pressed into a pellet.

Analysis: The FT-IR spectrum is recorded, usually in the range of 4000-400 cm⁻¹.

Key Spectral Features:

The disappearance of the broad O-H stretch from the carboxylic acid group of stearic acid

(around 3000 cm⁻¹).

The disappearance of the C=O stretching vibration of the carboxylic acid at approximately

1700 cm⁻¹.[3]

The appearance of two new strong absorption bands corresponding to the asymmetric

and symmetric stretching vibrations of the carboxylate group (COO⁻), typically found

around 1540 cm⁻¹ and 1400 cm⁻¹, respectively.

X-ray Photoelectron Spectroscopy (XPS)
XPS is a surface-sensitive technique used to determine the elemental composition and the

oxidation state of the elements present.

Experimental Protocol:

Sample Preparation: The powdered cerium stearate sample is mounted on a sample holder

using conductive carbon tape.

Analysis: The sample is irradiated with a monochromatic X-ray beam in an ultra-high vacuum

chamber, and the kinetic energy of the emitted photoelectrons is measured.

Key Spectral Features:

The survey spectrum will show peaks corresponding to Cerium (Ce), Carbon (C), and

Oxygen (O).
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High-resolution scans of the Ce 3d region are complex due to final-state effects but can be

used to distinguish between Ce(III) and Ce(IV) oxidation states. The spectrum for Ce(III)

typically shows characteristic satellite peaks.

Scanning Electron Microscopy (SEM)
SEM is used to visualize the surface morphology and particle size of the cerium stearate
powder.

Experimental Protocol:

Sample Preparation: A small amount of the powder is mounted on an aluminum stub using

double-sided conductive carbon tape.[4][5][6][7][8] To ensure good conductivity and prevent

charging, the sample is often coated with a thin layer of a conductive material like gold or

carbon.[6]

Imaging: The sample is then imaged in the SEM chamber under high vacuum.

Thermal Analysis (TGA/DSC)
Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) are used to

study the thermal stability and decomposition of cerium stearate.

Experimental Protocol:

Sample Preparation: A small, accurately weighed amount of the cerium stearate powder is

placed in an alumina or platinum crucible.

Analysis: The sample is heated at a constant rate in a controlled atmosphere (e.g., nitrogen

or air), and the change in mass (TGA) and heat flow (DSC) are recorded as a function of

temperature.

Expected Results: The TGA curve will show the temperature at which the compound begins

to decompose, and the DSC curve will indicate whether the decomposition is an endothermic

or exothermic process.
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Relevance and Potential Applications in Drug
Development
While cerium stearate is not a commonly used excipient in modern pharmaceutical

formulations, its properties, along with the historical use of cerium compounds in medicine,

suggest potential areas of interest for drug development professionals.

Historical Medical Context
Cerium compounds have a history of medicinal use.[4] In the 19th and early 20th centuries,

cerium(III) oxalate was used as an antiemetic, and cerium(III) stearate was used in topical

treatments.[4] This historical context provides a basis for exploring the biocompatibility of

cerium compounds.

Role of Metal Stearates in Pharmaceuticals
Metal stearates, such as magnesium stearate and calcium stearate, are widely used in the

pharmaceutical industry as lubricants, glidants, and mold-release agents in the manufacturing

of tablets and capsules.[9][10][11][12] They improve powder flowability and prevent the

adhesion of the formulation to the manufacturing equipment.[9][11][13]

The mechanism of action for metal stearates as lubricants in tableting is primarily due to their

hydrophobic nature and particle-coating ability.
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Mechanism of action of a metal stearate lubricant in tablet manufacturing.

Potential for Controlled Drug Release
The hydrophobic nature of cerium stearate could potentially be exploited in controlled-release

drug delivery systems. Hydrophobic excipients can be used to create a matrix that retards the

dissolution of the active pharmaceutical ingredient (API), thereby prolonging its release.[14][15]

Cerium stearate could be investigated as a component in such hydrophobic matrices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b159660?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

